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Methyl 5-chlorothiazole-2-carboxylate, identified by the CAS Number 98136-57-3, is a
heterocyclic compound of significant interest in the fields of medicinal chemistry and materials
science.[1] Its structure, which combines a reactive ester group with a chemically versatile
thiazole ring bearing a chlorine atom, makes it a highly valuable intermediate for the synthesis
of complex molecular architectures. The thiazole nucleus is a cornerstone in numerous
pharmacologically active agents, and the specific substitution pattern of this compound offers
unique synthetic handles for molecular elaboration.[2][3]

This guide provides an in-depth examination of Methyl 5-chlorothiazole-2-carboxylate,
moving beyond simple data recitation to explore the causality behind its synthesis,
characterization, and application. The protocols and insights herein are designed to be self-
validating, empowering researchers to confidently utilize this building block in their discovery
programs.

Physicochemical & Spectroscopic Profile
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A precise understanding of a compound's physical and chemical properties is fundamental to
its effective use in synthesis and downstream applications. The data for Methyl 5-
chlorothiazole-2-carboxylate are summarized below.

Significance for the

Property Value

Researcher

Unambiguous identification for
CAS Number 98136-57-3[1] procurement, regulatory, and

literature search purposes.

Confirmed by mass

spectrometry; essential for

Molecular Formula CsHaCINO:2S ] )
calculating reaction
stoichiometries.

Critical for accurate mass-

Molecular Weight 177.61 g/mol based measurements in
experimental setups.

) ) ) Provides a preliminary, non-
White to light yellow solid o )
Appearance ) specific indicator of material
(predicted) .
purity.
Dictates the choice of solvents
Soluble in organic solvents for reactions, purification
Solubility (e.g., DCM, Ethyl Acetate, (crystallization,

Methanol)

chromatography), and

analysis.

. Essential for maintaining long-
Store in a cool, dry, well- ] -
Storage ] term chemical stability and
ventilated area.[4] ] )
preventing degradation.

Spectroscopic Characterization - The Fingerprint of Identity

Structural confirmation is paramount. The expected spectroscopic data serve as a benchmark
for quality control:
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e 'H NMR: Protons on the molecule (the methyl ester group and the thiazole ring proton) will
have characteristic chemical shifts and coupling constants, allowing for unambiguous
structural assignment.

e 13C NMR: Will show distinct signals for each of the five carbon atoms in the structure,
confirming the carbon skeleton.

e Mass Spectrometry (MS): The molecular ion peak will correspond to the molecular weight
(177.61), and the isotopic pattern of chlorine (3>CI/3’Cl in a ~3:1 ratio) will be a definitive
feature.

« Infrared (IR) Spectroscopy: Will exhibit characteristic absorption bands for the C=0 stretch of
the ester, C=N and C-S stretches of the thiazole ring, and the C-Cl bond.

Synthesis and Mechanistic Insights: A Proposed
Pathway

While numerous methods exist for thiazole synthesis, a common and reliable route to this
specific compound involves a multi-step sequence starting from readily available precursors.
The following protocol is based on established heterocyclic chemistry principles, such as the
Hantzsch thiazole synthesis and subsequent functional group interconversions.[5]

Proposed Synthetic Workflow
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Step 1: Hantzsch Thiazole Synthesis

(Methyl 2-ch|oro-3-oxopropanoat69

1 2
G\/Iethyl 2-aminothiazole-4-carboxylat9

NaNO2z, HCI

Step 2: Sandmeyer Reaction

(Diazonium Salt Intermediate)

ucCl

G/Iethyl 2-chIorothiazole-4-carboxylat69

fFurther Chlorination/Rearrangement
(e.g., NCS, light irradiation)

Step 3: Isomerization/Rearrangement (Hypothetical)

G/Iethyl 5-chIorothiazole-2-carboxylat69
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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